Cas no 676348-58-6 (2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Methyl Ester)

• Product Name: 2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Methyl Ester
• CAS No: 676348-58-6
• MF: C₁₂H₁₁FO₄
• MW: 238.211747407913
• CID: 1720038
• PubChem ID: 2758954
• Update Time: 2025-06-14

2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUORO-BENZOYL)-3-OXO-BUTYRIC ACID METHYL ESTER
• 2-(4-FLUOROBENZOYL)-3-OXO-BUTYRIC ACID METHYLESTER
• methyl 2-(4-fluorobenzoyl)-3-oxobutanoate
• 676348-58-6
• 2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Methyl Ester

• MDL： MFCD03424762
• Inchi： 1S/C12H11FO4/c1-7(14)10(12(16)17-2)11(15)8-3-5-9(13)6-4-8/h3-6,10H,1-2H3
• InChI Key： FVSKWULORMNCHA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(C(=O)OC)C(C)=O)=O

Computed Properties

• Exact Mass: 238.06400
• Monoisotopic Mass: 238.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44000
• LogP: 1.38660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Methyl Ester

Research Briefing on 2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Methyl Ester (CAS: 676348-58-6)

2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Methyl Ester (CAS: 676348-58-6) is a fluorinated β-keto ester compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential applications in drug discovery, medicinal chemistry, and targeted therapy development.

The structural features of 2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Methyl Ester, including the presence of a fluoro-benzoyl group and a β-keto ester moiety, make it a valuable building block for the synthesis of complex molecules. Researchers have explored its utility in the preparation of heterocyclic compounds, enzyme inhibitors, and prodrugs. The compound's reactivity and stability under various conditions have been extensively studied to optimize its use in synthetic pathways.

Recent advancements in the field have focused on the application of 2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Methyl Ester in the synthesis of kinase inhibitors. Kinases are a critical target in cancer therapy, and the development of selective inhibitors remains a key area of research. Studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, paving the way for further preclinical evaluations.

In addition to its role in kinase inhibitor development, 2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Methyl Ester has been investigated for its potential in antimicrobial and anti-inflammatory applications. Researchers have synthesized a series of analogs and evaluated their biological activity against various bacterial strains and inflammatory markers. Preliminary results indicate that certain derivatives possess significant antimicrobial and anti-inflammatory properties, suggesting their potential as lead compounds for further optimization.

The synthetic routes to 2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Methyl Ester have also been a subject of recent research. Efforts have been made to develop more efficient and environmentally friendly methods for its preparation. Catalytic approaches, including the use of organocatalysts and transition metal catalysts, have been explored to enhance the yield and selectivity of the synthesis. These advancements contribute to the scalability and sustainability of the compound's production.

Furthermore, computational studies have been employed to elucidate the molecular interactions and binding modes of 2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Methyl Ester and its derivatives with biological targets. Molecular docking and dynamics simulations have provided insights into the structural requirements for optimal activity, guiding the design of more potent and selective analogs. These in silico approaches complement experimental studies and accelerate the drug discovery process.

In conclusion, 2-(4-fluoro-benzoyl)-3-oxo-butyric Acid Methyl Ester (CAS: 676348-58-6) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential biological activities, underscores its importance in the development of novel therapeutic agents. Ongoing research efforts continue to explore its applications and optimize its properties, contributing to the advancement of the field.